Cas no 95388-79-7 (tert-Butyl 4-Chlorobutylcarbamate)

tert-Butyl 4-Chlorobutylcarbamate structure
95388-79-7 structure
Product Name:tert-Butyl 4-Chlorobutylcarbamate
CAS No:95388-79-7
MF:C9H18ClNO2
MW:207.69772195816
MDL:MFCD11656629
CID:61778
PubChem ID:19758183
Update Time:2024-10-25

tert-Butyl 4-Chlorobutylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-chlorobutyl)carbamate
    • Carbamic acid, (4-chlorobutyl)-, 1,1-dimethylethyl ester
    • TERT-BUTYL 4-CHLOROBUTYLCARBAMATE
    • tert-butyl N-(4-chlorobutyl)carbamate
    • FD7383
    • N-tert-butoxy-carbonyl-4-chloro-butylamine
    • N-(tert-Butoxycarbonyl)-4-chlorobutylamine
    • 1,1-Dimethylethyl N-(4-chlorobutyl)carbamate (ACI)
    • Carbamic acid, (4-chlorobutyl)-, 1,1-dimethylethyl ester (9CI)
    • BEKDZRXUWYOOPU-UHFFFAOYSA-N
    • SCHEMBL8959096
    • AS-49316
    • CS-0154363
    • DTXSID60599602
    • 95388-79-7
    • DB-049974
    • EN300-5219596
    • MFCD11656629
    • t-butyl (4-chlorobutyl)carbamate
    • N-Boc-4-chloro-1-butanamine
    • 1,1-dimethylethyl (4-chlorobutyl)carbamate
    • 1,1-dimethylethyl (4chlorobutyl)carbamate
    • SY240647
    • AKOS016005453
    • SB78383
    • N-tert-butoxycarbonyl-4-chloro-butylamine
    • N-[(tert-butoxy)carbonyl]-4-chloro-butylamine
    • tert-Butyl 4-Chlorobutylcarbamate
    • MDL: MFCD11656629
    • Inchi: 1S/C9H18ClNO2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h4-7H2,1-3H3,(H,11,12)
    • InChI Key: BEKDZRXUWYOOPU-UHFFFAOYSA-N
    • SMILES: O=C(NCCCCCl)OC(C)(C)C

Computed Properties

  • Exact Mass: 207.10300
  • Monoisotopic Mass: 207.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.034
  • Boiling Point: 292.9 °C at 760 mmHg
  • Flash Point: 292.9 °C at 760 mmHg
  • Refractive Index: 1.449
  • PSA: 38.33000
  • LogP: 2.92100

tert-Butyl 4-Chlorobutylcarbamate Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-Butyl 4-Chlorobutylcarbamate Pricemore >>

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abcr
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tert-Butyl 4-Chlorobutylcarbamate Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of malonic acid derivatives for peptide incorporation
, European Patent Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium chloride Solvents: Dimethylformamide ;  72 h, 25 °C
Reference
Rapid Assembly of Saturated Nitrogen Heterocycles in One-Pot: Diazo-Heterocycle "Stitching" by N-H Insertion and Cyclization
Boddy, Alexander J. ; Affron, Dominic P.; Cordier, Christopher J. ; Rivers, Emma L.; Spivey, Alan C. ; et al, Angewandte Chemie, 2019, 58(5), 1458-1462

Production Method 3

Reaction Conditions
Reference
Preparation of 8-(imidazol-2-ylmethylamino)-5,6,7,8-tetrahydroquinolines that bind to chemokine receptors for use against HIV and other disorders
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of partially retro-inverted tuftsin analogs as immunostimulants
, European Patent Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Ammonium persulfate ,  Silver nitrate Solvents: Acetone ,  Water ;  30 min, rt
Reference
Preparation of amino acids and peptides via ring opening and chlorination reactions
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Ammonium persulfate ,  Silver nitrate Solvents: Acetone ,  Water ;  30 min, rt
Reference
Deconstructive diversification of cyclic amines
Roque, Jose B.; Kuroda, Yusuke; Gottemann, Lucas T.; Sarpong, Richmond, Nature (London, 2018, 564(7735), 244-248

tert-Butyl 4-Chlorobutylcarbamate Raw materials

tert-Butyl 4-Chlorobutylcarbamate Preparation Products

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